1,3-Bis(propan-2-YL)-1H-pyrazole-5-carboxylic acid
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Overview
Description
Synthesis Analysis
The synthesis of BPPC involves several steps. One common method is the Michael addition of 1,3-bis(phenylthio)propan-2-one to nitroalkenes using an organocatalyst. Takemoto’s thiourea catalyst has been successfully employed in this reaction, yielding BPPC with good diastereo- and enantioselectivities . The protocol is efficient and occurs under mild conditions.
Molecular Structure Analysis
BPPC features a pyrazole ring with two isopropyl (propan-2-yl) substituents at positions 1 and 3. The carboxylic acid group is attached to position 5. The crystal structure confirms this arrangement .
Chemical Reactions Analysis
BPPC can participate in various chemical reactions due to its functional groups. Notably, the nitro group in BPPC makes it an excellent Michael acceptor. Potential reactions include Nef reactions, nucleophilic displacements, reduction to an amino group, and conversion into a nitrile oxide .
Properties
IUPAC Name |
2,5-di(propan-2-yl)pyrazole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-6(2)8-5-9(10(13)14)12(11-8)7(3)4/h5-7H,1-4H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZYHADWMNXYSAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN(C(=C1)C(=O)O)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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